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Cat. No.: B1218489

\ J

For Researchers, Scientists, and Drug Development Professionals

N-(3-(Dimethylamino)propyl)methacrylamide (DMAPMA) is a versatile cationic monomer
increasingly utilized in the development of novel polymers for biomedical applications, including
drug delivery systems and gene therapy vectors.[1][2][3] Its unique pH-responsive nature and
ability to form hydrogels make it a valuable tool for researchers.[1] However, a thorough
understanding of its safety profile and proper handling procedures is paramount to ensure the
well-being of laboratory personnel and the integrity of research outcomes. This technical guide
provides a comprehensive overview of the safety data for DMAPMA and outlines detailed
protocols for its safe handling, storage, and disposal.

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-(3-
(Dimethylamino)propyl)methacrylamide is presented in Table 1. This data is essential for
understanding its behavior under various laboratory conditions.
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Property

Value

CAS Number

5205-93-6[4]

Molecular Formula

CoH1sN20[5]

Molecular Weight 170.25 g/mol [6]
Appearance Viscous liquid[2]
Boiling Point 141°C at 2 mm Hg[1]
Density 0.94 g/mL at 25°C[2]
Flash Point 129°C (closed cup)[2]

Refractive Index

n20/D 1.479[2]

Solubility

Soluble in water and organic systems[1]

Inhibitor

Typically contains ~650 ppm MEHQ[2]

Hazard Identification and Classification

DMAPMA is classified as a hazardous substance. The primary hazards associated with this

chemical are skin irritation, the potential to cause an allergic skin reaction, and serious eye

damage.[4][5][6]

Hazard Classification GHS Category Hazard Statement

) o H315: Causes skin irritation[4]
Skin Irritation Category 2 ]

) o H317: May cause an allergic
Skin Sensitization Category 1 ) ]

skin reaction[4][6]

) H318: Causes serious eye

Serious Eye Damage Category 1

damage[4][6]

Signal Word: Danger[2][4]
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Safe Handling and Experimental Protocols

Adherence to strict safety protocols is crucial when working with DMAPMA. The following
sections provide detailed procedures for personal protective equipment, chemical handling,
and emergency response.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.[7] The following diagram
outlines the necessary PPE for handling DMAPMA.
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Personal Protective Equipment (PPE) for DMAPMA Handling

Foot Protection:
Closed-toe shoes.

Respiratory Protection:
Required when handling outside
a fume hood. NIOSH-approved
respirator with particulate filter (e.g., N95).

Body Protection:
Fully buttoned lab coat
with long sleeves.

Face Protection:
Face shield (in addition
to goggles).

Eye Protection:
Chemical splash goggles.

Hand Protection:
Nitrile or Neoprene gloves
(minimum 8 mil thickness).

Consider double-gloving.

Click to download full resolution via product page
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Caption: Required Personal Protective Equipment for handling N-(3-
(Dimethylamino)propyl)methacrylamide.

Experimental Protocol for Donning and Doffing PPE:

e Donning (Putting On):

1. Put on a lab coat, ensuring it is fully buttoned.

2. Put on closed-toe shoes.

3. If required, don a respirator. Ensure a proper fit test has been conducted.

4. Put on chemical splash goggles.

5. Put on a face shield.

6. Wash hands thoroughly.

7. Put on inner gloves (if double-gloving).

8. Put on outer gloves, ensuring the cuffs of the lab coat are tucked into the gloves.

» Doffing (Taking Off):

1. Remove outer gloves, peeling them off without touching the outside.

N

. Remove the face shield.

w

. Remove the lab coat, turning it inside out as you remove it.

4. Remove inner gloves.

5. Remove goggles.

[o2]

. Remove the respirator (if applicable).

7. Wash hands thoroughly with soap and water.
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Chemical Handling Protocol

All work with DMAPMA should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.

e Preparation:
o Ensure the work area is clean and uncluttered.
o Have all necessary equipment and reagents readily available.

o Confirm that safety equipment, such as an eyewash station and safety shower, is
accessible and operational.[8]

e Handling:
o Avoid direct contact with skin and eyes.[4]
o Avoid breathing vapors or mists.[4]
o Use only non-sparking tools to prevent ignition sources.[9]
o Keep the container tightly closed when not in use.[10]
e Storage:
o Store in a cool, well-ventilated place away from heat and ignition sources.[5][8]
o Store locked up.[5]

o Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[8]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
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The following diagram illustrates the initial first-aid response to different types of exposure.

First-Aid Procedures for DMAPMA Exposure

Exposure Occurs

A

Inhalation
Move to fresh air.

If not breathing, give artificial respiration.
Seek immediate medical attention.

Y

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.
Seek immediate medical attention.

Skin Contact Eye Contact

Immediately remove contaminated clothing. Immediately flush eyes with plenty of water
Wash skin with plenty of soap and water for at least 15 minutes, lifting eyelids.
for at least 15 minutes Remove contact lenses if present and easy to do.
Seek medical attention if irritation occurs. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-aid response flowchart for exposure to N-(3-
(Dimethylamino)propyl)methacrylamide.

Detailed First-Aid Protocols:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[4]

» Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical advice if skin irritation or a
rash occurs.[4]

o Eye Contact: Immediately rinse with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing. Seek immediate medical help.[4]
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a doctor or poison control center immediately.[4]

Spill and Leak Procedures

e Personal Precautions:

[e]

Evacuate personnel to a safe area.[4]

o

Ensure adequate ventilation.

[¢]

Wear appropriate personal protective equipment as outlined above.

[¢]

Remove all sources of ignition.[4]

e Containment and Cleaning:

o

Prevent further leakage or spillage if it is safe to do so.

[¢]

For small spills, absorb with an inert material such as sand, earth, or vermiculite.

[¢]

Collect the absorbed material and place it in a suitable, labeled container for disposal.[7]

[e]

For large spills, contact your institution's environmental health and safety department.

Toxicological and Ecotoxicological Information
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Endpoint Result

Acute Oral Toxicity Low toxicity, may be harmful if swallowed.[5]
Genotoxicity/Mutagenicity Not considered to be mutagenic or genotoxic.[5]
Carcinogenicity Not expected to be carcinogenic.[5]

] o No evidence of reproductive or developmental
Reproductive Toxicity

toxicity.[5]
Aquatic Toxicity Not hazardous to aquatic organisms.[5]
Biodegradation Readily biodegradable.[5]
Bioaccumulation Potential Bioaccumulation is not expected.[5]

Disposal Considerations

All waste containing DMAPMA must be disposed of as hazardous waste.
o Chemical Waste: Collect in a designated, labeled, and sealed container.

o Contaminated Materials: Items such as gloves, absorbent pads, and lab coats that have
come into contact with DMAPMA should be placed in a sealed bag and disposed of as
hazardous waste.[7]

Do not dispose of DMAPMA down the drain or in the regular trash.[5] All disposal must be in
accordance with local, state, and federal regulations.

This guide is intended to provide a comprehensive overview of the safe handling of N-(3-
(Dimethylamino)propyl)methacrylamide. It is imperative that all personnel working with this
chemical are thoroughly trained on these procedures and have access to the full Safety Data
Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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